Cas no 1805243-04-2 (3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid
• CAS No: 1805243-04-2
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4860309
• Update Time: 2025-05-20

3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid

• Inchi： 1S/C8H6BrF2NO3/c9-5-6(8(10)11)12-2-3(7(5)15)1-4(13)14/h2,8H,1H2,(H,12,15)(H,13,14)
• InChI Key： IVALMNMRJOCVDK-UHFFFAOYSA-N
• SMILES： BrC1C(C(=CNC=1C(F)F)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4

Additional information on 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid

3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic Acid: A Comprehensive Overview

3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid (CAS No. 1805243-04-2) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential therapeutic applications. The molecule features a pyridine ring substituted with a bromine atom, a difluoromethyl group, a hydroxyl group, and an acetic acid moiety. These functional groups contribute to its unique chemical properties and biological activity.

The synthesis of 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction steps while maintaining the integrity of the sensitive functional groups.

One of the most notable aspects of this compound is its pharmacological profile. Studies have demonstrated that 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For example, research published in *Journal of Medicinal Chemistry* highlights its inhibitory activity against cyclooxygenase (COX) enzymes, which are central mediators of inflammatory responses.

Beyond its pharmacological applications, 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid has also been explored for its potential in agrochemicals. Its ability to inhibit plant pathogens makes it a promising candidate for developing eco-friendly pesticides. Recent studies conducted at the University of California have shown that this compound can effectively suppress the growth of fungal pathogens such as *Fusarium graminearum*, which is a major threat to cereal crops worldwide.

The structural uniqueness of 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid also lends itself to applications in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. For instance, researchers at MIT have reported using this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating enhanced catalytic efficiency compared to traditional ligands.

In terms of safety and toxicity profiles, 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid has undergone rigorous testing in preclinical models. According to data from the National Toxicology Program, the compound shows low acute toxicity when administered orally or intravenously. However, long-term toxicity studies are still underway to fully assess its safety profile for potential human use.

Looking ahead, the future prospects for 3-Bromo-2-(difluoromethyl)-4-hydroxypyridine-5-acetic acid are highly promising. With ongoing research into its therapeutic applications, particularly in oncology and neurodegenerative diseases, this compound is poised to play a significant role in drug discovery pipelines. Additionally, its versatility across multiple disciplines underscores its value as a versatile building block in organic synthesis.